Cas no 39954-31-9 ([1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy-)

• Product Name: [1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy-
• CAS No: 39954-31-9
• MF: C₁₄H₉NO₄
• MW: 255.225563764572
• CID: 320105
• Update Time: 2024-03-01

[1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one,4-hydroxy-
• Arolycoricidine
• [1,3]Dioxolo[4,5-j]phenanthridin-6(5H)-one, 4-hydroxy-

• Inchi： 1S/C14H9NO4/c16-10-3-1-2-7-8-4-11-12(19-6-18-11)5-9(8)14(17)15-13(7)10/h1-5,16H,6H2,(H,15,17)
• InChI Key： SCDAZLFIUOBZAZ-UHFFFAOYSA-N
• SMILES： C1=C2C(NC(=O)C3C2=CC2OCOC=2C=3)=C(O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• XLogP3: 1.065

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 394.9±41.0 °C(Predicted)
• pka: 9.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Phenanthridine- and phenanthridone-type amaryllidaceae alkaloids